N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-phenyl-1H-pyrazole-5-carboxamide
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Overview
Description
N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
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Scientific Research Applications
Synthetic Routes and Characterization This compound and its derivatives are synthesized through various chemical reactions. For example, Hassan et al. (2014) detail the synthesis and characterization of related 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating their potential in cytotoxic applications against Ehrlich Ascites Carcinoma cells (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014). Similarly, the structural and spectral characterization of novel pyrazole derivatives highlights the importance of molecular architecture in determining their properties and potential applications (K. Kumara et al., 2018).
Biological Activities and Applications The compound's derivatives exhibit a range of biological activities. For instance, microwave-assisted synthesis of tetrazolyl pyrazole amides demonstrates bactericidal, pesticidal, herbicidal, and antimicrobial activities, showcasing their versatility in various fields (Jun Hu et al., 2011). Additionally, the synthesis and antibacterial activity of novel oxadiazoles derived from the compound underline its potential in creating effective antimicrobial agents (А. А. Aghekyan et al., 2020).
Material Science and Chemistry In material science, the compound's derivatives have been explored for their corrosion inhibition properties, demonstrating significant efficacy in protecting mild steel in hydrochloric acid solution, a crucial aspect of industrial maintenance (M. Yadav et al., 2015). Moreover, its use in the synthesis of complex molecules like CCR5 antagonists illustrates its role in developing new pharmaceutical agents with potential therapeutic applications (T. Ikemoto et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-3-phenyl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3/c1-28-19-9-7-18(8-10-19)23(11-13-29-14-12-23)16-24-22(27)21-15-20(25-26-21)17-5-3-2-4-6-17/h2-10,15H,11-14,16H2,1H3,(H,24,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAECAXXQIUIHJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C3=CC(=NN3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.